Cas no 272459-78-6 (1-(3-phenylbenzo[b]thiophen-2-yl)ethanone)

1-(3-phenylbenzo[b]thiophen-2-yl)ethanone structure
272459-78-6 structure
Product Name:1-(3-phenylbenzo[b]thiophen-2-yl)ethanone
CAS No:272459-78-6
MF:C16H12OS
MW:252.330883026123
CID:2120090
PubChem ID:10491036
Update Time:2025-04-21

1-(3-phenylbenzo[b]thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-phenylbenzo[b]thiophen-2-yl)ethanone
    • SCHEMBL2506707
    • DB-310974
    • YOSMUEJZAFDNMX-UHFFFAOYSA-N
    • 272459-78-6
    • Inchi: 1S/C16H12OS/c1-11(17)16-15(12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-16/h2-10H,1H3
    • InChI Key: YOSMUEJZAFDNMX-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=C(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 252.06088618Da
  • Monoisotopic Mass: 252.06088618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 45.3Ų
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